Cas no 2034259-34-0 (N-(2,3-dimethylphenyl)-N'-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]ethanediamide)

• Product Name: N-(2,3-dimethylphenyl)-N'-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]ethanediamide
• CAS No: 2034259-34-0
• MF: C₂₃H₂₈N₂O₄
• MW: 396.479426383972
• CID: 5332572
• Update Time: 2025-07-08

N-(2,3-dimethylphenyl)-N'-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-(2,3-dimethylphenyl)-N2-(2-hydroxy-2-phenyl-2-(tetrahydro-2H-pyran-4-yl)ethyl)oxalamide
• N'-(2,3-dimethylphenyl)-N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]oxamide
• N-(2,3-dimethylphenyl)-N'-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]ethanediamide

• Inchi： 1S/C23H28N2O4/c1-16-7-6-10-20(17(16)2)25-22(27)21(26)24-15-23(28,18-8-4-3-5-9-18)19-11-13-29-14-12-19/h3-10,19,28H,11-15H2,1-2H3,(H,24,26)(H,25,27)
• InChI Key： KGSRZZDFCBZNAP-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)C(C1C=CC=CC=1)(CNC(C(NC1C=CC=C(C)C=1C)=O)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 557
• XLogP3: 2.8
• Topological Polar Surface Area: 87.7

Additional information on N-(2,3-dimethylphenyl)-N'-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]ethanediamide

Comprehensive Overview of N-(2,3-dimethylphenyl)-N'-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]ethanediamide (CAS No. 2034259-34-0)

The compound N-(2,3-dimethylphenyl)-N'-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]ethanediamide, identified by its CAS No. 2034259-34-0, is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, including the presence of a 2,3-dimethylphenyl group and a hydroxy-oxan-4-yl-phenylethyl moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a scaffold for drug development, given its ability to interact with biological targets.

In recent years, the demand for novel compounds like N-(2,3-dimethylphenyl)-N'-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]ethanediamide has surged, driven by advancements in synthetic chemistry and the growing need for innovative therapeutic agents. This compound's ethanediamide backbone is a key feature that enhances its stability and bioavailability, making it a subject of intense study. Scientists are exploring its potential in addressing conditions such as inflammation and metabolic disorders, which are among the most searched health topics online.

The synthesis of CAS No. 2034259-34-0 involves multi-step organic reactions, including amidation and hydroxylation, to achieve the desired molecular architecture. Its oxan-4-yl ring contributes to its conformational flexibility, which is crucial for binding to protein targets. This flexibility is a hot topic in drug design, as it aligns with the current trend of developing "smart" molecules that can adapt to dynamic biological environments. Such innovations are frequently discussed in forums and academic circles, reflecting the compound's relevance in modern research.

From an industrial perspective, N-(2,3-dimethylphenyl)-N'-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]ethanediamide is valued for its scalability and reproducibility in production. Manufacturers are keen on optimizing its synthesis to meet the rising demand from pharmaceutical companies. The compound's phenylethyl segment is particularly noteworthy, as it is often associated with enhanced pharmacokinetic properties. This aspect is frequently highlighted in patent filings and research papers, underscoring its commercial and scientific importance.

Environmental and safety considerations are also paramount when working with CAS No. 2034259-34-0. While it is not classified as hazardous, proper handling protocols are essential to ensure workplace safety. This aligns with the broader industry focus on sustainable and green chemistry practices, a topic that resonates strongly with today's environmentally conscious stakeholders. The compound's biodegradability and low toxicity profile are often cited as advantages in regulatory submissions.

In conclusion, N-(2,3-dimethylphenyl)-N'-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]ethanediamide represents a cutting-edge example of how advanced organic chemistry can yield molecules with significant therapeutic and industrial potential. Its CAS No. 2034259-34-0 serves as a unique identifier in global databases, facilitating research and collaboration across borders. As the scientific community continues to unravel its full potential, this compound is poised to play a pivotal role in the next generation of pharmaceutical innovations.